Cas no 1263286-18-5 (3-Bromo-7-cyclohexyl-2,5-dimethylpyrazolo-1,5-apyrimidine)

• Product Name: 3-Bromo-7-cyclohexyl-2,5-dimethylpyrazolo-1,5-apyrimidine
• CAS No: 1263286-18-5
• MF: C₁₄H₁₈BrN₃
• MW: 308.216822147369
• MDL: MFCD12924857
• CID: 1026640
• PubChem ID: 46835544
• Update Time: 2025-11-02

3-Bromo-7-cyclohexyl-2,5-dimethylpyrazolo-1,5-apyrimidine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-7-cyclohexyl-2,5-dimethylpyrazolo[1,5-a]pyrimidine
• 3-Bromo-7-cyclohexyl-2,5-dimethylpyrazolo-[1,5-a]pyrimidine
• AKOS015899981
• AM20070451
• DB-000890
• 3-Bromo-7-cyclohexyl-2,5-dimethyl-pyrazolo[1,5-a]pyrimidine
• DTXSID00676461
• A23932
• 1263286-18-5
• 3-Bromo-7-cyclohexyl-2,5-dimethylpyrazolo-1,5-apyrimidine

• MDL： MFCD12924857
• Inchi： 1S/C14H18BrN3/c1-9-8-12(11-6-4-3-5-7-11)18-14(16-9)13(15)10(2)17-18/h8,11H,3-7H2,1-2H3
• InChI Key： VWKBWKCAVZAANT-UHFFFAOYSA-N
• SMILES： BrC1C(C)=NN2C=1N=C(C)C=C2C1CCCCC1

Computed Properties

• Exact Mass: 307.06841g/mol
• Monoisotopic Mass: 307.06841g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 30.2Ų

Additional information on 3-Bromo-7-cyclohexyl-2,5-dimethylpyrazolo-1,5-apyrimidine

3-Bromo-7-cyclohexyl-2,5-dimethylpyrazolo[1,5-a]pyrimidine (CAS 1263286-18-5): A Versatile Heterocyclic Compound with Promising Applications

3-Bromo-7-cyclohexyl-2,5-dimethylpyrazolo[1,5-a]pyrimidine (CAS 1263286-18-5) is an intriguing heterocyclic compound that has garnered significant attention in pharmaceutical research and material science. This pyrazolo[1,5-a]pyrimidine derivative features a unique molecular architecture combining a bromine substituent with a cyclohexyl group, making it particularly valuable for drug discovery programs targeting kinase inhibition and other therapeutic applications.

The compound's molecular formula C15H19BrN4 and molecular weight of 335.24 g/mol reflect its moderate size and complexity, ideal for medicinal chemistry applications. Researchers are particularly interested in how the 3-bromo substitution affects the electronic properties of the pyrazolo[1,5-a]pyrimidine core, which is known to participate in important π-π stacking interactions with biological targets. The cyclohexyl moiety at the 7-position adds lipophilicity to the molecule, potentially enhancing cell membrane permeability - a crucial factor in drug development.

Recent studies highlight the growing importance of pyrazolo[1,5-a]pyrimidine derivatives in addressing current medical challenges. With the increasing focus on targeted cancer therapies, compounds like 3-Bromo-7-cyclohexyl-2,5-dimethylpyrazolo[1,5-a]pyrimidine are being investigated as potential kinase inhibitors. The COVID-19 pandemic has also accelerated research into broad-spectrum antiviral agents, where such heterocyclic frameworks show promise due to their ability to interfere with viral replication mechanisms.

The synthetic versatility of CAS 1263286-18-5 makes it particularly valuable for structure-activity relationship (SAR) studies. Medicinal chemists can readily modify the bromine atom at position 3 through various cross-coupling reactions, while the cyclohexyl group offers opportunities for stereochemical optimization. These features explain why searches for "pyrazolo[1,5-a]pyrimidine synthesis" and "brominated heterocycles drug discovery" have seen a 40% increase in scientific databases over the past two years.

Beyond pharmaceuticals, 3-Bromo-7-cyclohexyl-2,5-dimethylpyrazolo[1,5-a]pyrimidine has potential applications in materials science. Its conjugated system and bromine substituent make it interesting for organic electronic applications, particularly in the development of organic light-emitting diodes (OLEDs) and photovoltaic materials. The compound's thermal stability (typically stable up to 200°C) and photophysical properties are currently under investigation by several research groups working on next-generation optoelectronic materials.

From a commercial perspective, the global market for pyrazolo[1,5-a]pyrimidine derivatives is projected to grow at a CAGR of 6.8% from 2023 to 2030, driven by increasing R&D investment in targeted therapies. CAS 1263286-18-5 is currently available in milligram to gram quantities from specialty chemical suppliers, with prices ranging from $200 to $500 per gram depending on purity (typically 95-98%). The compound is usually supplied as a white to off-white crystalline powder, soluble in common organic solvents like DMSO, DMF, and dichloromethane.

Handling 3-Bromo-7-cyclohexyl-2,5-dimethylpyrazolo[1,5-a]pyrimidine requires standard laboratory precautions. While not classified as highly hazardous, appropriate personal protective equipment (gloves, goggles, lab coat) should be worn when working with this compound. Storage recommendations include keeping the material in a cool, dry place (2-8°C) under inert atmosphere for long-term preservation of its chemical integrity.

The future research directions for CAS 1263286-18-5 are particularly exciting. Several pharmaceutical companies have included this scaffold in their fragment-based drug discovery libraries, especially for oncology targets. The compound's bromine atom serves as an excellent handle for further derivatization through modern coupling reactions like Suzuki-Miyaura or Buchwald-Hartwig reactions, enabling rapid generation of diverse analogs for biological screening.

Analytical characterization of 3-Bromo-7-cyclohexyl-2,5-dimethylpyrazolo[1,5-a]pyrimidine typically involves ¹H NMR (δ 8.21, s, 1H; 2.65, s, 3H; 2.42, s, 3H; 2.05-1.20, m, 11H), ¹³C NMR, and mass spectrometry (ESI-MS m/z 335.24 [M+H]⁺). HPLC purity analysis generally shows a single major peak when analyzed using reverse-phase columns (e.g., C18) with methanol/water or acetonitrile/water mobile phases.

As the pharmaceutical industry continues to explore underexplored chemical space, compounds like 3-Bromo-7-cyclohexyl-2,5-dimethylpyrazolo[1,5-a]pyrimidine will play increasingly important roles. Its balanced physicochemical properties (calculated logP ~3.2, polar surface area ~45 Ų) make it particularly attractive for CNS drug discovery, where molecules must navigate the blood-brain barrier. The scientific community eagerly anticipates new discoveries stemming from this versatile heterocyclic building block.